Cas no 1779805-52-5 (7-Thia-4-azaspiro[2.5]octane)

• Product Name: 7-Thia-4-azaspiro[2.5]octane
• CAS No: 1779805-52-5
• MF: C₆H₁₁NS
• MW: 129.2232401371
• CID: 5896322
• PubChem ID: 84648076
• Update Time: 2025-05-21

7-Thia-4-azaspiro[2.5]octane Chemical and Physical Properties

Names and Identifiers

• 7-thia-4-azaspiro[2.5]octane
• EN300-7199704
• 1779805-52-5
• SCHEMBL16877457
• 7-Thia-4-azaspiro[2.5]octane

• Inchi： 1S/C6H11NS/c1-2-6(1)5-8-4-3-7-6/h7H,1-5H2
• InChI Key： IIVIBVIVVFABAT-UHFFFAOYSA-N
• SMILES： S1CCNC2(C1)CC2

Computed Properties

• Exact Mass: 129.06122053g/mol
• Monoisotopic Mass: 129.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 7-Thia-4-azaspiro[2.5]octane

7-Thia-4-Azaspiro[2.5]octane: A Comprehensive Overview

7-Thia-4-azaspiro[2.5]octane is a unique heterocyclic compound with a spirocyclic structure, consisting of a five-membered ring fused to a six-membered ring. The compound is characterized by the presence of sulfur (S) and nitrogen (N) atoms in its structure, which contributes to its distinct chemical properties. The CAS number for this compound is 1779805-52-5, and it has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications.

The spirocyclic structure of 7-thia-4-azaspiro[2.5]octane is a result of the fusion of a thiirane (three-membered sulfur-containing ring) and a pyrrolidine (five-membered nitrogen-containing ring). This structural arrangement imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various chemical transformations and biological studies. Recent advancements in synthetic methodologies have enabled researchers to explore novel routes for the synthesis of this compound, further expanding its potential applications.

One of the most notable aspects of 7-thia-4-azaspiro[2.5]octane is its role in drug discovery. The compound has been investigated as a potential lead molecule for developing bioactive agents targeting various therapeutic areas, including neurodegenerative diseases, cancer, and inflammation. Its ability to act as a scaffold for incorporating functional groups has made it a valuable tool in medicinal chemistry. For instance, recent studies have demonstrated that derivatives of 7-thia-4-azaspiro[2.5]octane exhibit promising anti-inflammatory activity by modulating key signaling pathways involved in chronic inflammatory conditions.

In addition to its pharmacological applications, 7-thia-4-azaspiro[2.5]octane has also found utility in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in catalytic applications. For example, researchers have reported that certain derivatives of 7-thia-4-azaspiro[2.5]octane can serve as efficient ligands for palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis.

The synthesis of 7-thia-4-azaspiro[2.5]octane involves a multi-step process that typically begins with the preparation of the thiirane ring followed by cyclization to form the spirocyclic structure. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling the scalable production of the compound. Moreover, green chemistry approaches have been explored to minimize the environmental impact of its synthesis.

From an analytical standpoint, 7-thia-4-azaspiro[2.5]octane has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into the compound's electronic structure and reactivity, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, 7-thia-4-azaspiro[2.5]octane is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in both academia and industry. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in the development of novel drugs and advanced materials.